Cas no 885277-33-8 (2-(5-METHYL-PYRIDIN-2-YL)-PHENYLAMINE)

2-(5-METHYL-PYRIDIN-2-YL)-PHENYLAMINE structure
885277-33-8 structure
Product Name:2-(5-METHYL-PYRIDIN-2-YL)-PHENYLAMINE
CAS No:885277-33-8
MF:C12H12N2
MW:184.237082481384
CID:993198
PubChem ID:53407544
Update Time:2025-04-20

2-(5-METHYL-PYRIDIN-2-YL)-PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 2-(5-METHYL-PYRIDIN-2-YL)-PHENYLAMINE
    • 2-(5-methylpyridin-2-yl)aniline
    • 2-(5-METHYL-PYRIDIN-2-YL)PHENYLAMINE,
    • FT-0695496
    • DTXSID10695926
    • 2-(5-METHYL-2-PYRIDINYL)BENZENAMINE
    • AKOS006292879
    • SCHEMBL15006447
    • AB27694
    • 885277-33-8
    • DB-077712
    • Inchi: 1S/C12H12N2/c1-9-6-7-12(14-8-9)10-4-2-3-5-11(10)13/h2-8H,13H2,1H3
    • InChI Key: SBUWJWPXEXOFCQ-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C=CC=1C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 184.10000
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91000
  • LogP: 3.22040
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